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Compound Name:
ETHYL 5H-

OCTAFLUOROPENTANOATE

Cat. No.: B1333793 Get Quote

An In-depth Exploration of a Key Fluorinated Building Block in Modern Drug Discovery and

Materials Science

Ethyl 5H-octafluoropentanoate is a fluorinated ester that has garnered significant interest as

a versatile building block in organic synthesis. Its unique chemical properties, stemming from

the presence of a polyfluorinated carbon chain, make it a valuable precursor for the

introduction of fluorine into a wide array of molecular scaffolds. This technical guide provides a

thorough examination of its synthesis, chemical properties, reactivity, and applications, with a

particular focus on its relevance to researchers, scientists, and professionals in the field of drug

development.

Chemical and Physical Properties
Ethyl 5H-octafluoropentanoate is a colorless liquid at room temperature. The octafluoroalkyl

chain significantly influences its physical properties, such as boiling point and density, and

imparts unique electronic characteristics to the ester functional group. A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 2795-50-8

Molecular Formula C₇H₆F₈O₂

Molecular Weight 274.11 g/mol

Boiling Point ~180 °C

Density ~1.43 g/cm³

Flash Point 22 °C

Synonyms
Ethyl 2,2,3,3,4,4,5,5-octafluoropentanoate, 5H-

Octafluoropentanoic acid ethyl ester

Synthesis of ETHYL 5H-
OCTAFLUOROPENTANOATE
The most common and straightforward method for the synthesis of ethyl 5H-
octafluoropentanoate is the Fischer esterification of 5H-octafluoropentanoic acid with ethanol

in the presence of an acid catalyst. This reaction is a classic example of nucleophilic acyl

substitution on a carboxylic acid.

5H-Octafluoropentanoic Acid

Fischer EsterificationEthanol

Acid Catalyst (e.g., H₂SO₄)

cat.

ETHYL 5H-OCTAFLUOROPENTANOATE

Water

ETHYL 5H-OCTAFLUOROPENTANOATE

Nucleophilic Acyl Substitution

Nucleophile (e.g., Amine, Grignard Reagent)

Substituted Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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